4-[(E)-(1-isobutyl-1,2,3,4-tetrahydro-6-quinolinyl)methylidene]-2-thioxo-1,3-thiazolan-5-one

• IUPAC Name: (4E)-4-[[1-(2-methylpropyl)-3,4-dihydro-2H-quinolin-6-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-5-one
• InChI: InChI=1S/C17H20N2OS2/c1-11(2)10-19-7-3-4-13-8-12(5-6-15(13)19)9-14-16(20)22-17(21)18-14/h5-6,8-9,11H,3-4,7,10H2,1-2H3,(H,18,21)/b14-9+
• InChI Key: PBGJPGVIXNLPTD-NTEUORMPSA-N
• Canonical SMILES: CC(C)CN1CCCC2=C1C=CC(=C2)C=C3C(=O)SC(=S)N3
• Isomeric SMILES: CC(C)CN1CCCC2=C1C=CC(=C2)/C=C/3\C(=O)SC(=S)N3
• Molecular Formula: C17H20N2OS2
• Molecular Weight: 332.5 g/mol

Description

The compound “4-[(E)-(1-isobutyl-1,2,3,4-tetrahydro-6-quinolinyl)methylidene]-2-thioxo-1,3-thiazolan-5-one” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound. It also contains a thiazole ring, which is a heterocyclic compound that contains both sulfur and nitrogen in the ring.

Physical And Chemical Properties Analysis

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Scientific Research Applications

Photophysical Properties and Sensing

The compound’s unique structure may lend itself to interesting photophysical properties. Consider the following applications:

• Fluorescent Sensor : Investigate whether this compound can act as a fluorescent sensor for specific metal ions (e.g., zinc ions). suggest potential sensing capabilities.

Mechanism of Action

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Safety and Hazards

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Future Directions

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